Cas no 73845-39-3 (2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-)

• Product Name: 2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-
• CAS No: 73845-39-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 541902
• PubChem ID: 54280188
• Update Time: 2025-04-19

2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-phenyl-, methyl ester, (2Z)-
• methyl 4-phenylbut-2-enoate
• DTXSID80710276
• 73845-39-3
• SCHEMBL7148105
• 4-Phenyl-but-2-enoic acid methyl ester

• Inchi： 1S/C11H12O2/c1-13-11(12)9-5-8-10-6-3-2-4-7-10/h2-7,9H,8H2,1H3
• InChI Key： RQGQILSLSHKEMT-UHFFFAOYSA-N
• SMILES： O(C)C(C=CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters